Cas no 126534-98-3 (2-formylpyrimidine-4-carbonitrile)

• Product Name: 2-formylpyrimidine-4-carbonitrile
• CAS No: 126534-98-3
• MF: C₆H₃N₃O
• MW: 133.107520341873
• CID: 103404
• PubChem ID: 10011933
• Update Time: 2025-04-18

2-formylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,2-formyl-
• 2-formylpyrimidine-4-carbonitrile
• 4-Pyrimidinecarbonitrile, 2-formyl- (9CI)
• 4-Cyano-2-formylpyrimidine
• 2-FORMYL-4-PYRIMIDINECARBONITRILE
• NVOQWTJWOKSMBK-UHFFFAOYSA-N
• 4-PYRIMIDINECARBONITRILE, 2-FORMYL-
• 126534-98-3
• AB74052
• SCHEMBL7379134

• Inchi： 1S/C6H3N3O/c7-3-5-1-2-8-6(4-10)9-5/h1-2,4H
• InChI Key： NVOQWTJWOKSMBK-UHFFFAOYSA-N
• SMILES： O=CC1N=CC=C(C#N)N=1

Computed Properties

• Exact Mass: 133.02769
• Monoisotopic Mass: 133.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes